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Compound of Interest

Compound Name: Methyl 3,5-dimethoxybenzoate

Cat. No.: B1584991

An In-depth Technical Guide to Methyl 3,5-
dimethoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3,5-dimethoxybenzoate, a
benzoate analogue with applications in organic synthesis and as a key intermediate in the
preparation of pharmacologically active molecules.[1][2] This document details its chemical
structure, physicochemical properties, and a representative synthetic protocol.

Chemical Identity and Properties

Methyl 3,5-dimethoxybenzoate is a white to beige crystalline solid or powder.[1] It is
characterized by a benzene ring substituted with two methoxy groups at positions 3 and 5, and
a methyl ester group at position 1. Its detailed chemical and physical properties are
summarized in the table below.

Table 1: Physicochemical Properties of Methyl 3,5-dimethoxybenzoate

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1584991?utm_src=pdf-interest
https://www.benchchem.com/product/b1584991?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2770376.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/168793
https://www.benchchem.com/product/b1584991?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2770376.htm
https://www.benchchem.com/product/b1584991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
IUPAC Name methyl 3,5-dimethoxybenzoate  [3]
CAS Number 2150-37-0 [11[2]131[4][5]
Molecular Formula C10H1204 [31[4]
Molecular Weight 196.20 g/mol [21[31[5]
Appearance White to beige powder or o

granules
Melting Point 42-43 °C [11[2][5]
Boiling Point 298 °C [11[2][41[5]
Solubility Insoluble in water [4]

SMILES String

COC(=0)clcc(OC)cc(OC)cl

[2][5]

InChl Key

YXUIOVUOFQKWDM-
UHFFFAOYSA-N

[2]3]15]

Chemical Structure

The chemical structure of Methyl 3,5-dimethoxybenzoate is depicted below.

Caption: 2D structure of Methyl 3,5-dimethoxybenzoate.

Experimental Protocols

Synthesis of Methyl 3,5-dimethoxybenzoate

A common synthetic route to Methyl 3,5-dimethoxybenzoate involves the methylation of

Methyl 3,5-dihydroxybenzoate.[6] The following is a representative experimental protocol.

Materials:

o Methyl 3,5-dihydroxybenzoate

o Dimethyl sulfate
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e Potassium carbonate (or another suitable base)

o Acetone (or another suitable solvent)

o Ethyl acetate

o Water

e Brine

e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask, dissolve Methyl 3,5-dihydroxybenzoate in acetone.
» Add potassium carbonate to the solution and stir the resulting suspension.
e Slowly add dimethyl sulfate to the reaction mixture.

o Heat the mixture to reflux and monitor the reaction's progress using Thin Layer
Chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Concentrate the filtrate under reduced pressure to obtain the crude product.
o Dissolve the crude product in ethyl acetate and wash sequentially with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield Methyl 3,5-dimethoxybenzoate.

» Further purification can be achieved by column chromatography or recrystallization if
necessary.

Spectroscopic Data:
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« 1H NMR (300 MHz, acetone-de): & 7.12 (d, J=2.4 Hz, 2H), 6.69 (t, J=2.4 Hz, 1H), 3.86 (s,
3H), 3.83 (s, 6H).[7]

e 1H NMR (399.65 MHz, DMSO-ds): & 7.07 (s, 2H), 6.78 (s, 1H), 3.85 (s, 3H), 3.80 (s, 6H).[7]

Applications in Drug Development and Organic
Synthesis

Methyl 3,5-dimethoxybenzoate serves as a crucial starting material in the synthesis of
various compounds.[1] Notably, it is a key intermediate in the synthesis of 5,7-dimethoxy-4-
methylphthalide, which is a precursor for mycophenolic acid and its analogues.[2]
Mycophenolic acid is an immunosuppressant drug used to prevent organ transplant rejection.
The methoxy groups on the aromatic ring can influence the molecule's physicochemical
properties, such as lipophilicity and metabolic stability, which are important considerations in
drug design.[8]

Logical Workflow for Synthesis

The synthesis of Methyl 3,5-dimethoxybenzoate from its dihydroxy precursor follows a
standard Williamson ether synthesis logic, as illustrated in the workflow diagram below.

" Addition of Base Deprotonation of
Methyl 3,5-dihydroxybenzoate [—| (e.g., KaCO3) ‘ Hydroxyl Groups

Addition of Methylating Agent o
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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